3-[[3-[(E)-2-(7-Chloroquinolin-2-yl)ethenyl]phenyl]-(3-methoxy-3-oxopropyl)sulfanylmethyl]sulfanylpropanoic acid
3-[[3-[(E)-2-(7-Chloroquinolin-2-yl)ethenyl]phenyl]-(3-methoxy-3-oxopropyl)sulfanylmethyl]sulfanylpropanoic acid
Brand Name:
Vulcanchem
CAS No.:
131774-44-2
VCID:
VC0131830
InChI:
InChI=1S/C25H24ClNO4S2/c1-31-24(30)12-14-33-25(32-13-11-23(28)29)19-4-2-3-17(15-19)5-9-21-10-7-18-6-8-20(26)16-22(18)27-21/h2-10,15-16,25H,11-14H2,1H3,(H,28,29)/b9-5+
SMILES:
COC(=O)CCSC(C1=CC=CC(=C1)C=CC2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)O
Molecular Formula:
C25H24ClNO4S2
Molecular Weight:
502 g/mol
3-[[3-[(E)-2-(7-Chloroquinolin-2-yl)ethenyl]phenyl]-(3-methoxy-3-oxopropyl)sulfanylmethyl]sulfanylpropanoic acid
CAS No.: 131774-44-2
Reference Standards
VCID: VC0131830
Molecular Formula: C25H24ClNO4S2
Molecular Weight: 502 g/mol
CAS No. | 131774-44-2 |
---|---|
Product Name | 3-[[3-[(E)-2-(7-Chloroquinolin-2-yl)ethenyl]phenyl]-(3-methoxy-3-oxopropyl)sulfanylmethyl]sulfanylpropanoic acid |
Molecular Formula | C25H24ClNO4S2 |
Molecular Weight | 502 g/mol |
IUPAC Name | 3-[[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-(3-methoxy-3-oxopropyl)sulfanylmethyl]sulfanylpropanoic acid |
Standard InChI | InChI=1S/C25H24ClNO4S2/c1-31-24(30)12-14-33-25(32-13-11-23(28)29)19-4-2-3-17(15-19)5-9-21-10-7-18-6-8-20(26)16-22(18)27-21/h2-10,15-16,25H,11-14H2,1H3,(H,28,29)/b9-5+ |
Standard InChIKey | FUNFCFISWSRFDG-WEVVVXLNSA-N |
Isomeric SMILES | COC(=O)CCSC(C1=CC=CC(=C1)/C=C/C2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)O |
SMILES | COC(=O)CCSC(C1=CC=CC(=C1)C=CC2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)O |
Canonical SMILES | COC(=O)CCSC(C1=CC=CC(=C1)C=CC2=NC3=C(C=CC(=C3)Cl)C=C2)SCCC(=O)O |
PubChem Compound | 14704402 |
Last Modified | Nov 11 2021 |
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